Cas no 1482845-90-8 (3-chloro-2-{(3-methoxypropyl)aminomethyl}phenol)

• Product Name: 3-chloro-2-{(3-methoxypropyl)aminomethyl}phenol
• CAS No: 1482845-90-8
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 5151124
• PubChem ID: 75361223
• Update Time: 2025-05-20

3-chloro-2-{(3-methoxypropyl)aminomethyl}phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-chloro-2-[[(3-methoxypropyl)amino]methyl]-
• 3-chloro-2-{(3-methoxypropyl)aminomethyl}phenol

• Inchi： 1S/C11H16ClNO2/c1-15-7-3-6-13-8-9-10(12)4-2-5-11(9)14/h2,4-5,13-14H,3,6-8H2,1H3
• InChI Key： AJCKNKHUYHJMSA-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC(Cl)=C1CNCCCOC

Additional information on 3-chloro-2-{(3-methoxypropyl)aminomethyl}phenol

Professional Introduction to Compound with CAS No. 1482845-90-8 and Product Name: 3-chloro-2-{(3-methoxypropyl)aminomethyl}phenol

The compound in question, identified by the CAS No. 1482845-90-8, is a specialized organic molecule with the systematic name 3-chloro-2-{(3-methoxypropyl)aminomethyl}phenol. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. The presence of both chloro and hydroxymethyl substituents on a phenolic backbone, coupled with an aminomethyl side chain, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent advancements in medicinal chemistry have highlighted the importance of phenolic derivatives in drug discovery. The 3-chloro-2-{(3-methoxypropyl)aminomethyl}phenol structure exemplifies how modifications at specific positions can influence both the pharmacokinetic profile and the target interaction of a molecule. The chloro group at the 3-position introduces a site for potential electrophilic substitution reactions, while the hydroxymethyl group at the 2-position provides a nucleophilic center for further functionalization. Additionally, the (3-methoxypropyl)amino side chain adds complexity and may contribute to solubility and metabolic stability, which are critical factors in drug development.

In the context of current research, this compound has been explored for its potential roles in modulating various biological pathways. Phenolic compounds are well-known for their antioxidant and anti-inflammatory properties, and the structural features of 3-chloro-2-{(3-methoxypropyl)aminomethyl}phenol suggest that it may exhibit similar effects. Preliminary studies have indicated that this molecule can interact with specific enzymes and receptors, making it a promising candidate for therapeutic applications. For instance, its ability to inhibit certain kinases or modulate cytokine production has been observed in vitro, which could be relevant for treating inflammatory diseases or cancer.

The 3-methoxypropyl)amino moiety is particularly interesting as it introduces a lipophilic character to the molecule, which can enhance membrane permeability and improve oral bioavailability. This is a crucial consideration in drug design, as poor bioavailability can significantly limit the efficacy of a therapeutic agent. Furthermore, the presence of both hydroxymethyl and chloro groups provides multiple sites for further derivatization, allowing chemists to fine-tune the properties of the compound according to specific needs. For example, replacing the chloro group with another functional group could alter the metabolic pathways and interactions with biological targets.

From a synthetic chemistry perspective, 3-chloro-2-{(3-methoxypropyl)aminomethyl}phenol represents an excellent intermediate for constructing more complex molecules. The phenolic backbone can serve as a core structure, around which other functional groups can be strategically placed to achieve desired pharmacological effects. Techniques such as nucleophilic aromatic substitution (SNAr) or reductive amination could be employed to introduce additional modifications at the chloro or hydroxymethyl positions, respectively. These synthetic strategies are well-documented in the literature and have been successfully applied to other phenolic derivatives.

One of the most exciting aspects of this compound is its potential application in targeted drug delivery systems. The (3-methoxypropyl)amino group can be used to link this molecule to polyethylene glycol (PEG) chains or other polymers that enhance circulation time in vivo. This approach has been widely used in oncology to improve tumor accumulation and reduce off-target effects. Additionally, nanocarriers such as liposomes or polymeric micelles can encapsulate this compound, further optimizing its delivery to specific tissues or cells. These advancements in drug delivery are critical for maximizing therapeutic outcomes while minimizing side effects.

The pharmacological profile of 3-chloro-2-{(3-methoxypropyl)aminomethyl}phenol is still under active investigation, but initial findings suggest that it may have broad therapeutic potential. Its ability to interact with multiple targets makes it an attractive candidate for multitarget drug discovery (MTDD), an emerging paradigm in pharmaceutical research aimed at addressing complex diseases by simultaneously modulating several pathways. This approach has shown promise in treating conditions such as Alzheimer's disease or cancer, where multiple dysregulated pathways contribute to pathology.

In conclusion, CAS No. 1482845-90-8 represents a structurally interesting compound with significant potential in pharmaceutical applications. The systematic name 3-chloro-2-{(3-methoxypropyl)aminomethyl}phenol underscores its complex architecture and highlights key functional groups that contribute to its versatility. Ongoing research into its biological activities and synthetic utility suggests that this molecule could play a crucial role in developing new therapies for various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly remain at the forefront of medicinal chemistry innovation.